Cas no 77509-93-4 (5-chloro-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-chloro-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 77509-93-4
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• MDL: MFCD02704664
• CID: 1787775
• PubChem ID: 2318104
• Update Time: 2025-07-23

5-chloro-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-1-(4-CHLOROPHENYL)-3-METHYL-1H-PYRAZOLE-4-CARBOXALDEHYDE
• 5-chloro-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde
• SR-01000028576
• EN300-00955
• MFCD02704664
• CDA50993
• AKOS005265165
• SR-01000028576-1
• Z56785566
• 77509-93-4
• SCHEMBL11384692
• 5-chloro-1-(4-chlorophenyl)-3-methylpyrazole-4-carbaldehyde
• DTXSID101167656

• MDL： MFCD02704664
• Inchi： 1S/C11H8Cl2N2O/c1-7-10(6-16)11(13)15(14-7)9-4-2-8(12)3-5-9/h2-6H,1H3
• InChI Key： NGDQOECLUVKAMB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C)=NN1C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 254.0013683g/mol
• Monoisotopic Mass: 254.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-chloro-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde

Comprehensive Analysis of 5-Chloro-1-(4-Chlorophenyl)-3-Methyl-1H-Pyrazole-4-Carbaldehyde (CAS No. 77509-93-4)

5-Chloro-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 77509-93-4) is a specialized organic compound belonging to the pyrazole family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chlorinated phenyl ring and a methyl-substituted pyrazole core, making it a versatile intermediate for synthesizing bioactive molecules. Its carbaldehyde functional group further enhances its reactivity, enabling applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 5-chloro-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde has surged due to their role in developing antimicrobial agents and pesticide formulations. Researchers are particularly interested in its potential to inhibit enzyme activity or disrupt microbial growth, aligning with global trends in combating antibiotic resistance. The compound’s chlorine substituents contribute to its lipophilicity, a critical factor in optimizing drug delivery systems.

The synthesis of CAS No. 77509-93-4 typically involves multi-step reactions, including Vilsmeier-Haack formylation or condensation techniques, which are widely discussed in organic chemistry forums. Analytical methods such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. These protocols ensure compliance with industry standards, addressing the growing emphasis on quality control in chemical manufacturing.

From an environmental perspective, the biodegradability and ecotoxicology of pyrazole derivatives are hot topics among sustainability advocates. While 5-chloro-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde is not classified as hazardous, its derivatives are subject to scrutiny under green chemistry principles. Innovations in catalytic processes and solvent-free synthesis aim to reduce the ecological footprint of such compounds.

In the pharmaceutical sector, this compound’s structural analogs have shown promise in anti-inflammatory and anticancer studies, sparking interest in its mechanism of action. Computational chemistry tools, including molecular docking, are frequently used to explore its interactions with biological targets. Such advancements align with the rise of AI-driven drug discovery, a trending search term in scientific communities.

For industrial applications, CAS No. 77509-93-4 is often utilized as a precursor for crop protection chemicals, reflecting the agrochemical industry’s focus on high-efficiency formulations. Its stability under varying pH conditions makes it suitable for formulation additives, a niche yet growing market segment. Regulatory frameworks like REACH and EPA guidelines ensure its safe handling and commercialization.

In summary, 5-chloro-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde exemplifies the intersection of organic synthesis and applied sciences. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its relevance in contemporary research. As scientific inquiries evolve, this compound remains a focal point for innovation, driven by its structural adaptability and functional diversity.